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A detailed guide for researchers and scientists on the performance and application of the hole-
transporting material Tri-P-tolylamine-D21 (D21) in methylammonium lead iodide (MAPDbI3),
formamidinium lead iodide (FAPDbIs), and mixed-cation perovskite solar cells, with a
comparative analysis against the widely used Spiro-OMeTAD.

This guide provides an objective comparison of the performance of the hole-transporting
material (HTM) Tri-P-tolylamine-D21 (D21) in various perovskite solar cell (PSC)
architectures. The performance metrics are compared against the current benchmark HTM,
Spiro-OMeTAD, to offer a clear perspective on its potential as a viable alternative. The
information is targeted towards researchers, scientists, and professionals in the field of solar
energy and materials science.

Performance Comparison of D21 and Spiro-OMeTAD

The efficiency and performance parameters of perovskite solar cells are critically dependent on
the choice of the hole-transporting material. The following tables summarize the key
photovoltaic parameters—power conversion efficiency (PCE), open-circuit voltage (Voc), short-
circuit current density (Jsc), and fill factor (FF)—of D21 and the benchmark material, Spiro-
OMeTAD, in conjunction with different perovskite absorber layers.

Table 1: Performance in Methylammonium Lead lodide (MAPDIs) Perovskite Solar Cells
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HTM PCE (%) Voc (V) Jsc (mAlcm?) FF (%)
Data not
D21 available in the Data not Data not Data not
searched available available available
literature
Spiro-OMeTAD 12.88[1] Not specified Not specified Not specified
Spiro-OMeTAD 17.6[2] 0.95 23 80
Spiro-OMeTAD 18.2[3] Not specified Not specified Not specified
Spiro-OMeTAD 21.1[4] 1.12 22.4 84

Table 2: Performance in Formamidinium Lead lodide (FAPDbIs) Perovskite Solar Cells

HTM PCE (%) Voc (V) Jsc (mAlcm?) FF (%)
Data not

D21 available in the Data not Data not Data not
searched available available available
literature

Spiro-OMeTAD >25[5] Not specified Not specified Not specified

Spiro-OMeTAD 26.48 1.25 23.51 89.5

Table 3: Performance in Mixed-Cation Perovskite Solar Cells (e.g., CsFAPDbI3)

HTM PCE (%) Voc (V) Jsc (mAlcm?) FF (%)
Data not
D21 available in the Data not Data not Data not
searched available available available
literature
Spiro-OMeTAD 22.80 Not specified Not specified Not specified
Spiro-OMeTAD 19.5 Not specified Not specified Not specified
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mdpi.com/1996-1944/17/6/1238
https://pv-magazine-usa.com/2024/02/26/fully-printable-flexible-perovskite-solar-cell-achieves-17-6-efficiency/
https://www.mdpi.com/2079-4991/14/2/172
https://pmc.ncbi.nlm.nih.gov/articles/PMC7782759/
https://pubmed.ncbi.nlm.nih.gov/27739653/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Note: The performance of perovskite solar cells is highly sensitive to the specific device

architecture, perovskite composition, and fabrication conditions. The values presented here are

for comparative purposes and reflect reported data in the specified literature.

Experimental Protocols

A detailed and consistent experimental protocol is crucial for the fabrication of high-
performance and reproducible perovskite solar cells. Below is a generalized methodology for
the fabrication of PSCs using a triarylamine-based HTM like D21.

Substrate Preparation and Cleaning

o Pattern fluorine-doped tin oxide (FTO) coated glass substrates using a 2M HCI solution and
zinc powder.

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol, each for 15-20 minutes.

o Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes to
remove any organic residues and improve the wettability of the surface.

Deposition of Electron Transport Layer (ETL)

A compact titanium dioxide (TiOz) layer is commonly used as the ETL.
o Prepare a precursor solution for the compact TiO:z layer.

 Deposit the TiOz layer onto the cleaned FTO substrate using a method such as spray
pyrolysis or spin coating.

e Anneal the substrate at a high temperature (e.g., 450-500 °C) to form a crystalline and
compact TiOz layer.

Perovskite Absorber Layer Deposition

The perovskite layer can be deposited using various techniques, with the one-step and two-
step solution processing methods being the most common.
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For MAPDIs:

e One-step method: A precursor solution containing methylammonium iodide (MAI) and lead
iodide (Pblz) in a solvent like DMF or a mixture of DMF and DMSO is spin-coated onto the
ETL. An anti-solvent dripping step is often employed during spinning to induce rapid
crystallization and form a uniform film. The film is then annealed at around 100 °C.

For FAPDI3:

o Two-step method: A layer of Pbl: is first deposited by spin-coating a Pblz solution in DMF.
This is followed by dipping the substrate in a solution of formamidinium iodide (FAI) in
isopropanol, or by spin-coating the FAI solution onto the Pblz layer. The film is then annealed
to complete the conversion to FAPbIs. Additives can be used to improve the stability of the
FAPDIs phase.

For Mixed-Cation Perovskites (e.g., Csx(MAo.17FA0.83)1-xPb(lo.83Bro.17)3):

e A precursor solution containing a mixture of formamidinium iodide (FAI), methylammonium
bromide (MABr), lead iodide (Pblz), lead bromide (PbBrz), and cesium iodide (Csl) in a mixed
solvent of DMF and DMSO is prepared. The solution is then spin-coated onto the ETL,
followed by an anti-solvent treatment and annealing.

Hole Transport Layer (HTL) Deposition
o Prepare the HTM solution. For a triarylamine-based HTM like D21, dissolve it in a solvent

such as chlorobenzene.

e To enhance conductivity and performance, p-type dopants are typically added to the HTM
solution. Common dopants include lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-
tert-butylpyridine (tBP).

e Spin-coat the HTM solution onto the perovskite layer. The spin speed and time should be
optimized to achieve the desired layer thickness (typically 200-300 nm).

Top Electrode Deposition

e Define the active area of the solar cell using a shadow mask.
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» Deposit a conductive top electrode, typically gold (Au) or silver (Ag) with a thickness of 80-
100 nm, through thermal evaporation under high vacuum.

Visualizing the Process and Mechanism

To better understand the fabrication process and the underlying working principle of the
perovskite solar cell, the following diagrams are provided.
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Experimental workflow for perovskite solar cell fabrication.
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Charge transfer mechanism in a perovskite solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.mdpi.com/1996-1944/17/6/1238
https://pv-magazine-usa.com/2024/02/26/fully-printable-flexible-perovskite-solar-cell-achieves-17-6-efficiency/
https://www.mdpi.com/2079-4991/14/2/172
https://pmc.ncbi.nlm.nih.gov/articles/PMC7782759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7782759/
https://pubmed.ncbi.nlm.nih.gov/27739653/
https://www.benchchem.com/product/b12399653#comparative-study-of-tri-p-tolylamine-d21-in-different-perovskite-compositions
https://www.benchchem.com/product/b12399653#comparative-study-of-tri-p-tolylamine-d21-in-different-perovskite-compositions
https://www.benchchem.com/product/b12399653#comparative-study-of-tri-p-tolylamine-d21-in-different-perovskite-compositions
https://www.benchchem.com/product/b12399653#comparative-study-of-tri-p-tolylamine-d21-in-different-perovskite-compositions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12399653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

